Cas no 949922-61-6 (tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate)

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate structure
949922-61-6 structure
Product Name:tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate
CAS No:949922-61-6
MF:C11H16BrN3O2
MW:302.167641639709
MDL:MFCD09701262
CID:796853
PubChem ID:37819064
Update Time:2024-10-25

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 7-Boc-3-bromo-5,6-dihydro-8H-imidazo[1,2-a]pyrazine
    • Imidazo[1,2-a]pyrazine-7(8H)-carboxylic acid,3-bromo-5,6-dihydro-, 1,1-dimethylethyl ester
    • tert-butyl 3-bromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate
    • tert-Butyl 3-bromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate
    • 7-Boc-3-bromo-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine
    • tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate
    • PubChem19123
    • YTGNTPFZMKDHEY-UHFFFAOYSA-N
    • BCP19286
    • TRA0032613
    • SB1
    • 1,1-Dimethylethyl 3-bromo-5,6-dihydroimidazo[1,2-a]pyrazine-7(8H)-carboxylate (ACI)
    • MDL： MFCD09701262
    • Inchi： 1S/C11H16BrN3O2/c1-11(2,3)17-10(16)14-4-5-15-8(12)6-13-9(15)7-14/h6H,4-5,7H2,1-3H3
    • InChI Key： YTGNTPFZMKDHEY-UHFFFAOYSA-N
    • SMILES： O=C(N1CCN2C(=NC=C2Br)C1)OC(C)(C)C

Computed Properties

  • Exact Mass: 301.04300
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Topological Polar Surface Area: 47.4

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Boiling Point: 432.4℃ at 760 mmHg
  • Flash Point: 215.29℃
  • PSA: 47.36000
  • LogP: 2.33420

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Security Information

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Pricemore >>

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tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Production Method

Production Method 1

345311-03-7 345311-03-7
949922-61-6 949922-61-6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Toluene ,  Tetrahydrofuran ;  2 h, 110 °C
1.2 Reagents: Ammonium chloride
Reference
Novel bicyclic compounds
, World Intellectual Property Organization, , ,

Production Method 2

345311-03-7 345311-03-7
949922-61-6 949922-61-6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  rt; overnight, rt
Reference
Heterocyclic compounds and their application in TRPC5 inhibition
, China, , ,

Production Method 3

345311-03-7 345311-03-7
949922-61-6 949922-61-6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Carbon tetrachloride ;  30 min, rt → reflux
Reference
Preparation of benzothiazole, benzoisoxazole and benzodioxole analogs as RXFP1 receptor agonists
, World Intellectual Property Organization, , ,

Production Method 4

345311-03-7 345311-03-7
949922-61-6 949922-61-6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Dimethylformamide ;  rt; overnight, rt
Reference
Heterocyclic compound, and intermediates, preparation method and use
, World Intellectual Property Organization, , ,

Production Method 5

345311-03-7 345311-03-7
949922-61-6 949922-61-6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Carbon tetrachloride ;  30 min, reflux
Reference
Diketopiperidine derivatives as HIV attachment inhibitors and their preparation, pharmaceutical compositions and use in the treatment of HIV infection and AIDS
, World Intellectual Property Organization, , ,

Production Method 6

345311-03-7 345311-03-7
949922-61-6 949922-61-6
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Benzene ;  1 h, reflux
Reference
Preparation of piperazinyloxoalkyl tetrahydroisoquinolines and related analogues as histamine H3 receptor modulators
, World Intellectual Property Organization, , ,

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Raw materials

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Preparation Products

tert-butyl 3-bromo-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-7-carboxylate Related Literature

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